Indium

• IUPAC Name: indium
• InChI: InChI=1S/In
• InChI Key: APFVFJFRJDLVQX-UHFFFAOYSA-N
• Canonical SMILES: [In]
• Molecular Formula: In
• DSSTOX Substance ID: DTXSID8052485
• Molecular Weight: 114.818 g/mol
• Physical Description: Soft, ductile, shiny, silver-white metal. Mp: 155.6 °C; bp: 2080 °C. Density 7.31 g cm-3., Other Solid, Ductile, shiny, silver-white metal that is softer than lead; [NIOSH] Oxidation states: 1+, 2+, and 3+; Only 3+ stable in water; [Nordberg, p. 845], SILVER-WHITE METAL OR BLACK POWDER., Ductile, shiny, silver-white metal that is softer than lead.
• Boiling Point: 3767 °F at 760 mmHg (NIOSH, 2023), 2072 °C, 2000 °C, 3767 °F
• Solubility: Insoluble (NIOSH, 2023), Insoluble in water in bulk form; soluble in most acids., Soluble in acids. Insoluble in alkalis., Insoluble in hot or cold water; very slightly soluble in sodium hydroxide, Solubility in water: none, Insoluble
• Density: 7.31 (NIOSH, 2023) - Denser than water; will sink, 7.31 g/cu cm at 20 °C, 7.3 g/cm³, 7.31
• Vapor Pressure: 0 mmHg (approx) (NIOSH, 2023), 1.14X10-19 Pa at melting point, 0 mmHg (approx)
• Impurities: Typical Analysis of 99.99% purity indium:[Table#6530], Typical analysis of high purity indium by GDMS (glow discharge mass spectroscopy):[Table#6531], Qualities ranging from 99.97% to 99.99999% indium are commercially available. Impurities may be metallic (Ag, Cu, Pb, Sb, Sn, Cd, Tl, Zn, Fe, Al, Ga) and nonmetallic (S, Cl, O, Se, N). Their concentrations depend on the origin of the indium-containing feed material and on the production and refining process. Commercial grades are 99.97% (3N7), 99.99% (4N), 99.999% (5N), 99.9999% (6N), and 99.99999% (7N).
• Color/Form: Soft, white metal with bluish tinge. Ductile, malleable, softer than lead, leaves a mark on paper, crystalizes., Soft, silvery-white, malleable and ductile metal. Has plastic properties at cryogenic temperatures
• CAS No.: 7440-74-6
• Melting Point: 314 °F (NIOSH, 2023), 156.6 °C, 314 °F

Description

Indium is a chemical element with the symbol In and atomic number 49. It is a silvery-white, soft, malleable metal that belongs to the post-transition metals group. This compound was discovered in 1863 by Ferdinand Reich and Hieronymus Theodor Richter while examining zinc ore samples . The name “this compound” originates from the indigo blue line in its spectrum .

Mechanism of Action

Target of Action

Indium, also known as “this compound, pieces” or simply “In”, primarily targets various biological and medical applications. It has been used in trials studying the basic science of Clear Cell Renal Cell Carcinoma . The properties of these complexes depend on the primary ligand that was used for their syntheses .

Mode of Action

This compound interacts with its targets through the formation of this compound complexes. These complexes are achieved by reacting this compound salt with the dithiocarbamate ligands . This compound(III) complexes are versatile species that emit Auger electrons, which makes them a choice for a wide range of biological and medical applications .

Biochemical Pathways

This compound(III) complexes, especially those with this compound-111 isotope, have been investigated for various medicinal and biological applications due to their ability to capture electrons when exposed to 171 and 245 keV, t 1/2 = 67.4 h gamma radiation .

Pharmacokinetics

It is known that this compound-111, a radioactive isotope of this compound, is widely used in nuclear medicine for diagnostic imaging . The most medically useful radioisotope of this compound is this compound-111, which has a half-life of 67.3 h, making it a suitable radiolabel for vectors with longer pharmacokinetic profiles .

Result of Action

Research has shown that intracellular accumulation of this compound ions can induce oxidative stress, proinflammatory response, and dna damage . Furthermore, this compound affects the expression of numerous genes related to cell wall composition and metabolism in wheat roots .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the environmental impact of this compound mining and processing is a critical concern that affects its production and market price .

Biochemical Analysis

Biochemical Properties

The properties of Indium (III) complexes depend on the primary ligand that was used for their syntheses . These complexes interact with various enzymes, proteins, and other biomolecules, influencing biochemical reactions .

Cellular Effects

Occupational exposure to this compound and its compounds could induce lung disease . It may cause lung injury, inflammation, pulmonary fibrosis, emphysema, pulmonary alveolar proteinosis, and even lung cancer . This compound influences cell function, including impact on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

This compound exerts its effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . The mechanism of action of this compound on pulmonary injury in this compound-exposed workers is being explored .

Temporal Effects in Laboratory Settings

The effects of this compound change over time in laboratory settings . This includes information on this compound’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models . This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

This compound is involved in various metabolic pathways . It interacts with enzymes or cofactors, and could also include any effects on metabolic flux or metabolite levels .

Transport and Distribution

This compound is transported and distributed within cells and tissues . This includes any transporters or binding proteins that it interacts with, as well as any effects on its localization or accumulation .

Subcellular Localization

The subcellular localization of this compound and any effects on its activity or function are being studied . This could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .

Preparation Methods

Synthetic Routes and Reaction Conditions

Indium can be prepared through various methods, including physical-chemical purification and electrorefining. One method involves smelting this compound using sodium hydroxide, sodium chloride, and sodium nitrate at 400°C for 20 minutes . Another method involves vacuum refining in two stages: 800–900°C for 2 hours and 950–1050°C for 2 hours . Electrorefining in an this compound sulfate-sulfuric acid system is also used, where this compound content is 60–80 g/L, pH 2.0–3.0, and current density 50–80 A/m² .

Industrial Production Methods

This compound is primarily extracted as a by-product of zinc ore processing. The extraction process involves roasting the zinc ore, followed by leaching with sulfuric acid to separate this compound from other metals. The this compound is then purified through electrorefining or solvent extraction techniques .

Chemical Reactions Analysis

Types of Reactions

Indium undergoes various chemical reactions, including oxidation, reduction, and substitution. It forms compounds with oxidation states of +1 and +3, with the +3 state being more common .

Common Reagents and Conditions

Oxidation: This compound reacts with oxygen at red heat to form this compound(III) oxide (In₂O₃).

Reduction: This compound(III) oxide can be reduced to this compound metal using hydrogen gas at high temperatures.

Substitution: This compound reacts with halogens to form this compound halides, such as this compound(III) chloride (InCl₃).

Major Products

This compound(III) oxide (In₂O₃): Formed by oxidation of this compound metal.

This compound(III) chloride (InCl₃): Formed by reaction with chlorine gas.

Scientific Research Applications

Indium has a wide range of applications in scientific research, including:

Chemistry: This compound compounds, such as this compound phosphide and this compound antimonide, are used in semiconductor research.

Biology: This compound(III) complexes are used in bioimaging and radiopharmaceuticals.

Medicine: This compound-111 is used as a radioactive tracer for diagnostic imaging.

Industry: This compound is used in the production of this compound tin oxide (ITO) for touchscreens and liquid crystal displays (LCDs).

Comparison with Similar Compounds

Indium is similar to other group 13 elements, such as gallium and thallium. this compound has unique properties that make it valuable in specific applications:

Gallium: Like this compound, gallium is used in semiconductors, but this compound has a higher melting point and is more ductile.

Thallium: Thallium is more toxic than this compound and is less commonly used in industrial applications.

Similar Compounds

• Gallium (Ga)
• Thallium (Tl)
• Aluminum (Al)

This compound’s unique combination of properties, such as its low melting point, high ductility, and ability to form stable compounds, makes it a valuable element in various scientific and industrial applications.

Customer Q & A

Q1: What is the molecular formula and weight of Indium?

A1: this compound exists in its elemental form as In, with an atomic number of 49 and an atomic weight of 114.82 g/mol. While it doesn't have a molecular formula in its elemental state, it forms various compounds, each with its own specific formula and weight.

Q2: What are some common this compound compounds and their applications?

A2: this compound forms various compounds, including this compound oxide (In2O3) used in transparent conductive films for touchscreens and solar cells, this compound nitride (InN) utilized in high-frequency transistors, and this compound phosphide (InP) employed in high-speed electronics and optoelectronics.

Q3: Are there any spectroscopic techniques used to characterize this compound compounds?

A3: Yes, several spectroscopic techniques are employed to characterize this compound compounds. These include X-ray diffraction (XRD) to determine crystal structure [], X-ray photoelectron spectroscopy (XPS) to analyze elemental composition and chemical states [], and nuclear magnetic resonance (NMR) spectroscopy to study molecular structure and dynamics [, ]. For instance, NMR spectroscopy revealed the asymmetric structure of tris(8-quinolinolato) this compound(III), also known as "this compound oxine" [].

Q4: What are the challenges associated with this compound's compatibility in specific applications?

A4: this compound's low melting point (156.6 °C) can pose challenges in high-temperature applications. Additionally, the formation of intermetallic compounds with other metals, such as copper, during soldering processes can impact the long-term reliability of joints. Research has shown that adding this compound to micro-scale silver paste for die attachment applications can address the copper substrate oxidation problem at high temperatures, improving the joint's stability [].

Q5: Does this compound exhibit any catalytic properties?

A5: While not traditionally considered a highly active catalyst in its elemental form, this compound compounds, particularly this compound-based catalysts, have shown promising catalytic activities in various organic reactions. For example, this compound trichloride (InCl₃) can act as a Lewis acid catalyst in reactions like allylation and aldol reactions [].

Q6: Are there any examples of this compound-based catalysts used in hydrogen production?

A6: Yes, copper-doped this compound zinc sulfide nanosheets have demonstrated enhanced photocatalytic hydrogen production compared to pure this compound zinc sulfide nanosheets []. This highlights the potential of tailoring this compound-containing materials for efficient energy applications.

Q7: How is computational chemistry being utilized in this compound research?

A7: Computational methods like Density Functional Theory (DFT) are invaluable tools for predicting the properties and behavior of this compound-containing materials. These methods aid in designing new materials with enhanced properties, such as improved catalytic activity or stability. For example, DFT calculations have been used to investigate the stability of different this compound cluster structures, providing insights into their reactivity and potential applications [].

Q8: Can computational modeling predict the optical properties of this compound-based materials?

A8: Yes, computational methods can simulate the interaction of light with this compound-based materials, predicting their optical properties like absorption and emission spectra. This is particularly useful in designing materials for optoelectronic devices. For instance, simulations helped understand how the emission wavelength of this compound gallium nitride (InGaN) quantum wells is limited by factors like critical thickness and the quantum confined Stark effect [].

Q9: How do structural modifications of this compound compounds influence their properties?

A9: Structural modifications, such as changing ligands or introducing dopants in this compound compounds, significantly influence their properties. For example, the size and electronic nature of ligands in this compound complexes can affect their catalytic activity and selectivity []. Similarly, doping this compound oxide with tin or antimony can significantly enhance its electrical conductivity, making it suitable for transparent conductive applications [].

Q10: What are some strategies for improving the stability and solubility of this compound-based materials?

A10: Strategies for enhancing the stability of this compound-containing materials often involve optimizing synthesis conditions, incorporating stabilizing agents, or designing protective coatings. For instance, controlling the this compound concentration during this compound oxide thin film deposition influences its conductivity and optical transmission properties [].

Q11: What are the safety considerations when working with this compound and its compounds?

A11: While this compound metal itself is not considered highly toxic, some this compound compounds can pose health hazards upon inhalation or ingestion. It's crucial to handle this compound and its compounds in well-ventilated areas using appropriate personal protective equipment. Additionally, proper waste management practices are essential to minimize environmental impacts []. For example, researchers are exploring ways to recover valuable metals like this compound from ITO scrap through electrolysis, promoting resource efficiency and responsible waste management [].

Q12: What are the primary applications of this compound in various industries?

A12: this compound finds wide applications in various sectors. Key applications include:

• Nuclear Industry: this compound foils are used as neutron detectors in nuclear reactors due to their ability to become radioactive upon neutron capture [].

Q13: What are some exciting areas of research and development for this compound?

A13: Several promising research areas include:

Q14: One study mentioned using this compound for "silyl-substituted this compound clusters". What are these clusters, and why are they interesting?

A14: Silyl-substituted this compound clusters are molecules containing a core of this compound atoms bonded to silyl groups (silicon-containing groups). These clusters exhibit unique bonding patterns and electronic properties that differ from bulk this compound metal. Researchers are interested in them for potential applications in catalysis and materials science []. For example, In₄[Si(SiMe₃)₃]₄ is the first example of a silyl-substituted tetraindane, notable for having the shortest In-In distances observed in this compound cluster compounds [].

Q15: Another paper discussed this compound mineralization. What does this mean, and where is this compound found naturally?

A15: this compound mineralization refers to the geological processes that lead to the concentration of this compound in Earth's crust. This compound is a rare metal and is typically found in trace amounts within zinc, lead, and copper ores []. The discovery of an this compound mineralization belt in the Bangong Lake - Nujiang River Metallogenic Belt in China highlights the potential for new sources of this valuable metal [].

Q16: How is this compound used in the context of "buried heterostructure quantum cascade lasers"?

A16: Buried heterostructure quantum cascade lasers are semiconductor lasers that emit light in the mid-infrared to terahertz range. this compound phosphide (InP) is often used as a material for these lasers due to its favorable semiconductor properties. Researchers have developed a quick regrowth method for semi-insulating InP, enabling the fabrication of buried heterostructure quantum cascade lasers with high power and wall plug efficiency [].

Q17: One study mentioned the use of this compound in "autologous mixed leucocyte scanning." What is this technique, and how does this compound contribute?

A17: Autologous mixed leucocyte scanning is a medical imaging technique used to assess inflammatory bowel disease. In this technique, the patient's white blood cells are labeled with a radioactive isotope, this compound-111, and then re-injected into the body. The labeled cells accumulate in areas of inflammation, allowing visualization of the disease extent and activity [].

Q18: Why is the relationship between this compound and tin important in this compound-rich deposits?

A18: Research indicates that the presence of tin plays a crucial role in the formation of this compound-rich deposits. Analysis of ore-forming fluids from various deposits in China revealed a correlation between this compound and tin concentrations []. This suggests that tin might facilitate the activation, transportation, and enrichment of this compound during ore formation.

Q19: How does the concentration of metallic this compound affect the properties of this compound oxide thin films?

A19: The properties of this compound oxide thin films are sensitive to the concentration of metallic this compound present. One study revealed that increasing the metallic this compound concentration during film deposition led to an increase in conductivity but a decrease in optical transmission []. This highlights the importance of controlling the metallic this compound content to tailor the film properties for specific applications.

Q20: What is the significance of the "Jahn-Teller effect" in understanding the structure of In3Ti2Br9?

A20: The Jahn-Teller effect describes the distortion of a non-linear molecule to remove degeneracy in its electronic ground state. In the case of In₃Ti₂Br₉, the Jahn-Teller effect explains the observed distortion of the this compound cations in the crystal structure. This distortion, revealed through X-ray diffraction and confirmed by band structure calculations, has implications for the compound's electronic and magnetic properties [].

Q21: Can this compound be used to improve the performance of silicon-based transistors?

A21: Yes, incorporating this compound into silicon-based transistors has been explored as a way to improve their performance. One study investigated the use of this compound pockets in the source and drain regions of sub-100 nm MOSFETs []. The this compound pockets, created through a technique called "pocket profiling," helped improve short channel effects and reduce leakage current, leading to enhanced transistor performance.